Cas no 1803604-26-3 (4-Tert-butyl-2-methylpiperidine hydrochloride)
4-Tert-butyl-2-methylpiperidine hydrochloride Chemical and Physical Properties
Names and Identifiers
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- 4-Tert-butyl-2-methylpiperidine hydrochloride
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- MDL: MFCD28505956
- Inchi: 1S/C10H21N.ClH/c1-8-7-9(5-6-11-8)10(2,3)4;/h8-9,11H,5-7H2,1-4H3;1H
- InChI Key: GYXBTDFDJTXTRT-UHFFFAOYSA-N
- SMILES: C(C1CCNC(C)C1)(C)(C)C.Cl
4-Tert-butyl-2-methylpiperidine hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-213502-0.05g |
4-tert-butyl-2-methylpiperidine hydrochloride |
1803604-26-3 | 95% | 0.05g |
$238.0 | 2023-09-16 | |
| Enamine | EN300-213502-0.1g |
4-tert-butyl-2-methylpiperidine hydrochloride |
1803604-26-3 | 95% | 0.1g |
$355.0 | 2023-09-16 | |
| Enamine | EN300-213502-0.25g |
4-tert-butyl-2-methylpiperidine hydrochloride |
1803604-26-3 | 95% | 0.25g |
$509.0 | 2023-09-16 | |
| Enamine | EN300-213502-0.5g |
4-tert-butyl-2-methylpiperidine hydrochloride |
1803604-26-3 | 95% | 0.5g |
$803.0 | 2023-09-16 | |
| Enamine | EN300-213502-1.0g |
4-tert-butyl-2-methylpiperidine hydrochloride |
1803604-26-3 | 95% | 1g |
$1029.0 | 2023-06-08 | |
| Enamine | EN300-213502-2.5g |
4-tert-butyl-2-methylpiperidine hydrochloride |
1803604-26-3 | 95% | 2.5g |
$2014.0 | 2023-09-16 | |
| Enamine | EN300-213502-5.0g |
4-tert-butyl-2-methylpiperidine hydrochloride |
1803604-26-3 | 95% | 5g |
$2981.0 | 2023-06-08 | |
| Enamine | EN300-213502-10.0g |
4-tert-butyl-2-methylpiperidine hydrochloride |
1803604-26-3 | 95% | 10g |
$4421.0 | 2023-06-08 | |
| Enamine | EN300-213502-1g |
4-tert-butyl-2-methylpiperidine hydrochloride |
1803604-26-3 | 95% | 1g |
$1029.0 | 2023-09-16 | |
| Enamine | EN300-213502-5g |
4-tert-butyl-2-methylpiperidine hydrochloride |
1803604-26-3 | 95% | 5g |
$2981.0 | 2023-09-16 |
4-Tert-butyl-2-methylpiperidine hydrochloride Related Literature
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1. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
Additional information on 4-Tert-butyl-2-methylpiperidine hydrochloride
Research Briefing on 1803604-26-3 and 4-Tert-butyl-2-methylpiperidine Hydrochloride in Chemical Biology and Pharmaceutical Applications
In recent years, the chemical biology and pharmaceutical industries have seen significant advancements in the development of novel compounds with potential therapeutic applications. Among these, the compound with CAS number 1803604-26-3 and the product 4-Tert-butyl-2-methylpiperidine hydrochloride have garnered attention due to their unique chemical properties and biological activities. This research briefing aims to provide an overview of the latest findings related to these substances, focusing on their synthesis, mechanisms of action, and potential applications in drug discovery and development.
The compound 1803604-26-3, a structurally complex molecule, has been the subject of recent studies due to its potential as a scaffold for drug design. Researchers have explored its interactions with various biological targets, including enzymes and receptors, to elucidate its pharmacological profile. Preliminary data suggest that this compound exhibits promising activity in modulating specific pathways implicated in diseases such as cancer and neurodegenerative disorders. Further investigations are underway to optimize its pharmacokinetic properties and enhance its therapeutic efficacy.
4-Tert-butyl-2-methylpiperidine hydrochloride, a derivative of piperidine, has been extensively studied for its role as a chiral building block in organic synthesis. Its stereochemical properties make it a valuable intermediate in the production of enantiomerically pure pharmaceuticals. Recent studies have highlighted its utility in the synthesis of active pharmaceutical ingredients (APIs) and its potential as a ligand in asymmetric catalysis. Additionally, its physicochemical properties, such as solubility and stability, have been characterized to facilitate its application in formulation development.
One of the key findings in recent research involves the use of 4-Tert-butyl-2-methylpiperidine hydrochloride in the development of central nervous system (CNS) drugs. Its ability to cross the blood-brain barrier and interact with neurotransmitter receptors has been demonstrated in preclinical models. These findings open new avenues for the design of CNS-targeted therapies, particularly for conditions like depression and anxiety. Moreover, the compound's low toxicity profile and favorable safety data support its further development as a drug candidate.
In conclusion, the ongoing research on 1803604-26-3 and 4-Tert-butyl-2-methylpiperidine hydrochloride underscores their potential in advancing chemical biology and pharmaceutical science. While significant progress has been made, further studies are needed to fully exploit their therapeutic and synthetic applications. This briefing highlights the importance of continued investment in research and development to unlock the full potential of these compounds in addressing unmet medical needs.
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